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Compound of Interest

Compound Name:
Ethyl 2-(2,6-

dichlorophenyl)acetate

Cat. No.: B2472086 Get Quote

An In-depth Technical Guide on the Chemical Properties of Ethyl 2-(2,6-
dichlorophenyl)acetate

Introduction
Ethyl 2-(2,6-dichlorophenyl)acetate is a halogenated aromatic compound with applications

as a useful research chemical and as an impurity in the synthesis of certain pharmaceutical

compounds.[1][2] This technical guide provides a comprehensive overview of its chemical and

physical properties, synthesis, and safety information, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Ethyl 2-(2,6-
dichlorophenyl)acetate are summarized below.

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)

IUPAC Name
ethyl 2-(2,6-

dichlorophenyl)acetate
[2]

Synonyms

(2,6-Dichlorophenyl)acetic acid

ethyl ester, Ethyl 2,6-

Dichlorobenzeneacetate,

Guanfacine Impurity 6

[2][3]

CAS Number 90793-64-9 [2][3]

Molecular Formula C₁₀H₁₀Cl₂O₂ [2][3][4]

Molecular Weight 233.09 g/mol [2][3][4]

InChI

InChI=1S/C10H10Cl2O2/c1-2-

14-10(13)6-7-8(11)4-3-5-

9(7)12/h3-5H,2,6H2,1H3

[2][3]

InChIKey
XIIULTZDJYYIKR-

UHFFFAOYSA-N
[2][4]

SMILES
CCOC(=O)CC1=C(C=CC=C1

Cl)Cl
[2][3]

Table 2: Physical Properties
Property Value Source(s)

Physical Form Solid, Low Melting Solid, Neat [1][4]

Melting Point >33.0°C [5]

Solubility
Chloroform (Slightly), Ethyl

Acetate (Sparingly)
[5]

Storage Temperature
Refrigerator, under inert

atmosphere
[5]

Chemical Synthesis and Reactivity
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Synthesis
Ethyl 2-(2,6-dichlorophenyl)acetate is typically synthesized via the esterification of 2,6-

dichlorophenylacetic acid. The precursor, 2,6-dichlorophenylacetic acid, can be prepared

through various methods, including the hydrolysis of (2,6-dichloro-phenyl)-acetonitrile.[6]

Experimental Protocol: Esterification of 2,6-Dichlorophenylacetic Acid

This protocol describes a general procedure for the synthesis of Ethyl 2-(2,6-
dichlorophenyl)acetate from its corresponding carboxylic acid.

Materials:

2,6-Dichlorophenylacetic acid

Ethanol (absolute)

Sulfuric acid (concentrated) or another suitable acid catalyst (e.g., thionyl chloride)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

2,6-dichlorophenylacetic acid in an excess of absolute ethanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress

by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.
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Remove the excess ethanol under reduced pressure.

Dissolve the residue in an organic solvent such as ethyl acetate and transfer it to a

separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.[7]

Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate.[7]

Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the

crude Ethyl 2-(2,6-dichlorophenyl)acetate.

The crude product can be further purified by distillation under reduced pressure or column

chromatography.

Reactivity and Stability
Stability: The compound is stable under normal storage conditions.[8] It is recommended to

store it in a refrigerator under an inert atmosphere.[5]

Hazardous Reactions: No known hazardous reactions have been reported under normal

conditions of use.[9]

Conditions to Avoid: Specific conditions to avoid are not extensively documented, but as a

general precaution for organic esters, strong oxidizing agents and strong bases should be

avoided.[9]

Safety Information
Based on safety data for similar compounds, Ethyl 2-(2,6-dichlorophenyl)acetate may cause

skin and eye irritation.[9] It is advised to handle the compound in a well-ventilated area and to

wear appropriate personal protective equipment (PPE), including gloves and safety goggles.[8]

[9]

Visualizations
Diagram 1: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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